Cas no 5787-00-8 (brucine sulfate 7-hydrate)

brucine sulfate 7-hydrate Properties

Names and Identifiers

• brucine sulfate 7-hydrate
• BRUCINE SULFATE HEPTAHYDRATE
• 10,11-Dimethoxystrychine
• Brucin,Sulfat-Heptahydrat
• BRUCINE SULFATE HYDRATE ACS REAGENT
• BRUCINE SULFATE SALT HYDRATE
• Brucine sulphate heptahydrate
• Brucine,acs
• Brucinesulfate
• Sulfuric acid--2,3-dimethoxystrychnidin-10-one--water (1/2/7)
• BIS(4,5-DIMETHOXY-12-OXA-8,17-DIAZAHEPTACYCLO[15.5.2.0(1),(1)?.0(2),?.0?,(2)(2).0(1)(1),(2)(1).0(1)?,(2)?]TETRACOSA-2,4,6,14-TETRAEN-9-ONE) SULFURIC ACID HEPTAHYDRATE
• SW101231-2
• 5787-00-8
• DTXSID60973463
• +Expand

• InChIKey： GKMNADXKDGDKNA-UWRXHKJBSA-N
• Inchi： InChI=1S/C23H26N2O4.H2O4S.7H2O/c1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18;1-5(2,3)4;;;;;;;/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3;(H2,1,2,3,4);7*1H2/t13-,18?,19-,21-,22?,23+;;;;;;;;/m0......../s1
• SMILES： COC1=C(C=C2C(=C1)[C@]34CCN5CC6=CCOC7CC(=O)N2C4[C@H]7[C@H]6C[C@@H]35)OC.OS(=O)(=O)O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 618.23100
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 2
• Monoisotopic Mass: 1012.41984713g/mol
• Heavy Atom Count: 41
• Complexity: 686
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Surface Charge: 0
• Topological Polar Surface Area: 87

Experimental Properties

• LogP: 2.09050
• PSA: 198.83000
• Melting Point: 180°C
• Color/Form: Not determined
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Not determined